2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(1-ethylindol-3-yl)methyl]-1-(thiophen-3-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H29N3OS/c1-2-24-15-19(21-5-3-4-6-22(21)24)14-23-9-10-25(20(16-23)7-11-26)13-18-8-12-27-17-18/h3-6,8,12,15,17,20,26H,2,7,9-11,13-14,16H2,1H3
• InChI Key: BFOJHCAPXSYHKS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)CN3CCN(C(C3)CCO)CC4=CSC=C4
• Molecular Formula: C22H29N3OS
• Molecular Weight: 383.6 g/mol

Description

2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol, also known as WAY-100635, is a selective serotonin receptor antagonist that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including depression, anxiety, schizophrenia, and obsessive-compulsive disorder. It has also been used as a tool in neuroscience research to study the role of serotonin receptors in various physiological and pathological processes.

Mechanism of Action

2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol acts as a selective antagonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. By blocking the activity of this receptor, 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol can modulate the release of serotonin and other neurotransmitters, leading to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol are complex and depend on the specific experimental conditions and target tissues. In general, it has been shown to modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine, and to affect various physiological processes, including blood pressure, heart rate, and body temperature.

Advantages and Limitations for Lab Experiments

The main advantages of using 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol in lab experiments are its high selectivity and specificity for the 5-HT1A receptor, which allows for precise modulation of serotonin signaling pathways. However, its use is limited by its relatively short half-life and poor bioavailability, which require frequent dosing and careful experimental design.

Future Directions

There are several potential future directions for research on 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol, including:
1. Development of more potent and selective analogs with improved pharmacokinetic properties.
2. Investigation of the role of the 5-HT1A receptor in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia.
3. Exploration of the interactions between 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol and other neurotransmitter systems, such as the dopamine and norepinephrine systems.
4. Development of novel therapeutic applications for 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol, such as in the treatment of chronic pain or addiction.
5. Investigation of the potential side effects and safety profile of 2-[4-[(1-ethyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol in humans.